4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline

• IUPAC Name: 4-(cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline
• InChI: InChI=1S/C12H15F2NO2/c13-12(14)7-17-11-5-9(3-4-10(11)15)16-6-8-1-2-8/h3-5,8,12H,1-2,6-7,15H2
• InChI Key: KUJVMPUCTVLGBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=C(C=C2)N)OCC(F)F
• Molecular Formula: C12H15F2NO2
• Molecular Weight: 243.25 g/mol

Description

4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline is an organic compound characterized by the presence of a cyclopropylmethoxy group and a difluoroethoxy group attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline typically involves multiple steps, starting from commercially available precursors. One common route involves the following steps:

Formation of the cyclopropylmethoxy intermediate: This can be achieved by reacting cyclopropylmethanol with a suitable base and an alkylating agent.

Introduction of the difluoroethoxy group: This step involves the reaction of 2,2-difluoroethanol with a suitable activating agent, such as a halogenating reagent, to form the difluoroethoxy intermediate.

Coupling with aniline: The final step involves coupling the cyclopropylmethoxy and difluoroethoxy intermediates with aniline under suitable conditions, such as the presence of a base and a coupling reagent.

Industrial Production Methods

Industrial production of 4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aniline nitrogen or the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Formation of corresponding quinones or nitro compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Cyclopropylmethoxy)-2-(2,2-difluoroethoxy)aniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The presence of the cyclopropylmethoxy and difluoroethoxy groups can influence